8-{[1-(3-chlorophenyl)-1H-pyrazol-4-yl]methyl}-2-ethyl-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-[[1-(3-chlorophenyl)pyrazol-4-yl]methyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C20H25ClN4O/c1-2-24-15-20(11-19(24)26)6-8-23(9-7-20)13-16-12-22-25(14-16)18-5-3-4-17(21)10-18/h3-5,10,12,14H,2,6-9,11,13,15H2,1H3
• InChI Key: SGONLXBXQHLOQO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2(CCN(CC2)CC3=CN(N=C3)C4=CC(=CC=C4)Cl)CC1=O
• Molecular Formula: C20H25ClN4O
• Molecular Weight: 372.9 g/mol

Description

Synthesis Analysis

The synthesis of diazaspiro[4.5]decan derivatives involves regioselective cycloaddition reactions and subsequent cyclizations. For example, a study by Farag et al. (2008) outlines the synthesis of 1,2-diazaspiro[4.4]nona-2,8-diene-6-one derivatives through cycloaddition of nitrilimides to furanone derivatives, followed by reactions with hydrazine hydrate and intramolecular cyclization with HCl/AcOH mixture to afford tetrazaspiro[4.5]deca-2,9-diene-6-one derivatives (Farag, Elkholy, & Ali, 2008).

Molecular Structure Analysis

Molecular mechanics energy minimization techniques have been utilized to elucidate the structure of related compounds. For instance, the structural parameters of compound 8-(4-methylphenyl)-1,3,4-triphenyl-7-oxa-1,2-diazaspiro[4.4]nona-2,8-diene-6-one were reported, highlighting the importance of structural analysis in understanding the properties and reactivity of such compounds (Farag, Elkholy, & Ali, 2008).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Pyrazole derivatives have been used in medicine and show a wide range of biological activities.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the wide range of activities exhibited by pyrazole derivatives, this compound could have potential uses in various fields such as medicine.